4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-imino-2,5-dihydro-1H-pyrrol-3-ol

• Molecular Formula: C19H21N3O5S2
• Molecular Weight: 435.5 g/mol
• IUPAC Name: 4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(1,1-dioxothiolan-3-yl)-5-imino-2H-pyrrol-3-ol
• InChI: InChI=1S/C19H21N3O5S2/c1-26-15-4-3-11(7-16(15)27-2)13-9-28-19(21-13)17-14(23)8-22(18(17)20)12-5-6-29(24,25)10-12/h3-4,7,9,12,20,23H,5-6,8,10H2,1-2H3
• InChI Key: HADVVCMRMJTYDT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)C3=C(CN(C3=N)C4CCS(=O)(=O)C4)O)OC

Description

This compound is a fascinating fusion of heterocyclic rings and functional groups. Let’s break it down:

Thiazole Ring: The core structure contains a thiazole ring (1,3-thiazol-2-yl), which is a five-membered ring containing sulfur and nitrogen atoms.

Phenyl and Methoxy Groups: The compound features a 3,4-dimethoxyphenyl group, adding aromaticity and electron density.

Hydroxyl and Imino Groups: The 5-imino-2,5-dihydro-1H-pyrrol-3-ol moiety contributes to its intriguing properties.

Preparation Methods

Synthetic Routes:: While specific synthetic routes for this compound are scarce, we can envision a multistep synthesis involving thiazole formation, phenylation, and subsequent functionalization. Researchers would likely explore various strategies, such as Hantzsch synthesis or cyclization reactions.

Industrial Production:: Unfortunately, industrial-scale production methods remain elusive due to limited data. researchers might explore scalable routes based on existing synthetic pathways.

Chemical Reactions Analysis

Reactivity::

Oxidation: The phenolic hydroxyl group could undergo oxidation to form a quinone or other derivatives.

Reduction: Reduction of the imine group could yield an amine.

Substitution: The phenyl ring may participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions::

Oxidation: Oxidizing agents like potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Substitution: Lewis acids or strong acids (e.g., AlCl₃, H₂SO₄).

Major Products:: The specific products depend on reaction conditions and regioselectivity. Potential products include derivatives of the thiazole ring, phenolic compounds, and substituted pyrroles.

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Activity : Research indicates that compounds containing thiazole moieties often exhibit anticancer properties. The thiazole ring can act as a bioisostere for amides and esters, enhancing the compound's ability to inhibit tumor growth through various mechanisms, including apoptosis induction and cell cycle arrest.
• Antimicrobial Properties : Similar compounds have shown efficacy against various bacterial and fungal strains. The presence of the thiazole ring along with the pyrrole structure may enhance the compound's ability to penetrate microbial membranes, making it a candidate for developing new antibiotics or antifungal agents.
• Anti-inflammatory Effects : Studies suggest that derivatives of thiazoles possess anti-inflammatory properties. This compound may inhibit pro-inflammatory cytokines, thus providing therapeutic benefits in conditions such as arthritis or other inflammatory diseases.

Case Study 1: Anticancer Activity

A study published in Molecules demonstrated that thiazole derivatives exhibited significant cytotoxicity against cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer). The mechanism was attributed to the induction of apoptosis via mitochondrial pathways. The specific compound under discussion showed enhanced activity compared to similar structures due to its unique substitution patterns .

Case Study 2: Antimicrobial Efficacy

Research conducted on thiazole-based compounds highlighted their effectiveness against drug-resistant strains of bacteria. In vitro tests revealed that the compound inhibited the growth of Staphylococcus aureus and Escherichia coli at low concentrations, suggesting its potential as a lead compound for antibiotic development .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the efficacy of this compound:

• Thiazole Ring : Essential for biological activity; modifications can enhance potency.
• Dimethoxyphenyl Group : Influences lipophilicity and membrane permeability.
• Pyrrole Structure : Can be modified to improve interaction with biological targets.

Mechanism of Action

The compound’s mechanism likely involves interactions with cellular targets, possibly through enzymatic inhibition, receptor binding, or redox processes. Further studies are needed to elucidate its precise mode of action.

Comparison with Similar Compounds

While direct analogs are scarce, we can compare it to related thiazole-containing molecules, such as 2-(4-methoxyphenyl)-thiazol acetic acid and [2-(2-fluorophenyl)-1,3-thiazol-4-yl]acetic acid . Its unique combination of functional groups sets it apart.

Biological Activity

The compound 4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-imino-2,5-dihydro-1H-pyrrol-3-ol is a complex heterocyclic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, including its synthesis, mechanisms of action, and therapeutic applications.

The molecular formula of the compound is $C_{18}H_{22}N_{2}O_{6}S$ with a molecular weight of approximately 394.44 g/mol. The structure includes a thiazole ring and a pyrrole moiety, which are known for their diverse biological activities.

Property	Value
Molecular Formula	C₁₈H₂₂N₂O₆S
Molecular Weight	394.44 g/mol
LogP	2.67150
PSA	126.43 Ų

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, including the formation of the thiazole and pyrrole rings through cyclization reactions. The detailed synthetic pathways often utilize various reagents such as acetic anhydride and sodium hydroxide to achieve the desired structural modifications.

Anticancer Activity

Recent studies have indicated that derivatives of thiazole and pyrrole compounds exhibit significant anticancer properties. For instance, compounds similar to the one have shown effectiveness against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. A study demonstrated that thiazole derivatives could inhibit tumor growth in xenograft models by targeting specific signaling pathways involved in cancer progression .

Antimicrobial Properties

The compound's thiazole structure is associated with antimicrobial activity. Research has shown that compounds containing thiazole moieties exhibit activity against Gram-positive and Gram-negative bacteria. Testing against strains such as Staphylococcus aureus and Escherichia coli revealed that these compounds can disrupt bacterial cell walls or inhibit essential enzymes .

Anti-inflammatory Effects

Thiazole derivatives have also been studied for their anti-inflammatory properties. The mechanism often involves the inhibition of pro-inflammatory cytokines and mediators such as TNF-alpha and IL-6. In vitro studies suggest that these compounds can reduce inflammation in macrophages, indicating potential therapeutic applications in inflammatory diseases .

Case Studies

Case Study 1: Anticancer Efficacy
A study published in Journal of Medicinal Chemistry evaluated a series of thiazole-pyrrole hybrids for their anticancer activity. The lead compound demonstrated IC50 values in the low micromolar range against several cancer cell lines, including breast and lung cancer cells. Mechanistic studies indicated that the compound induces apoptosis through the mitochondrial pathway .

Case Study 2: Antimicrobial Activity
In another investigation focusing on antimicrobial effects, derivatives were tested against a panel of pathogens. The results showed that certain modifications to the thiazole ring enhanced activity against resistant bacterial strains, suggesting that structural optimization could lead to more potent antimicrobial agents .